![molecular formula C22H18F2N2 B3036444 1,3-bis(4-fluorophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazole CAS No. 343374-71-0](/img/structure/B3036444.png)
1,3-bis(4-fluorophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazole
Overview
Description
1,3-bis(4-fluorophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazole (hereafter referred to as “pyrazole”) is a heterocyclic aromatic compound with a five-membered ring structure. It is an important intermediate in the synthesis of many organic compounds and has been used in a variety of scientific research applications. Pyrazole is also known to have biochemical and physiological effects, and has been studied in various lab experiments.
Scientific Research Applications
Synthesis and Characterization
Synthesis Techniques : Pyrazoline derivatives, closely related to 1,3-bis(4-fluorophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazole, have been synthesized using techniques such as reacting chalcones with semicarbazide and supported by various spectral data including IR, NMR, and mass spectrometry (Jasinski et al., 2012).
Crystal Structures : The study of crystal packing and intermolecular interactions in related compounds provides insights into their structural properties. For instance, certain pyrazoline derivatives exhibit stabilization through hydrogen bonds and weak intermolecular interactions (Jasinski et al., 2012).
Optical and Material Properties
Opto-Electronic Applications : Novel heterocyclic compounds, including those similar to the queried chemical, have been explored for their optical properties. These materials exhibit blue and green emission, potentially useful in opto-electronic applications (Ramkumar & Kannan, 2015).
Nonlinear Optical Properties : Studies on pyrazoline derivatives, akin to the chemical , indicate their potential for nonlinear optical activity. This is attributed to the small energy gap between the frontier molecular orbitals (Tamer et al., 2015).
Pharmaceutical Potential
Anti-Tumor Activities : Certain pyrazoline derivatives have been evaluated for their anti-tumor properties, showing promising activities against specific cell lines, highlighting the potential medicinal applications of these compounds (Gomha et al., 2016).
Monoamine Oxidase Inhibitory Activities : Derivatives of pyrazoline have been synthesized and evaluated for their monoamine oxidase inhibitory activities, offering potential therapeutic applications in neuropsychiatric disorders (Koç et al., 2014).
Antibacterial and Antioxidant Activities : Novel bis(1,2,3-triazoles) derivatives of pyrazoline have shown moderate antibacterial activities against various bacterial strains and good radical scavenging activity, suggesting their use as potential antibacterial and antioxidant agents (Kiran et al., 2016).
Properties
IUPAC Name |
2,5-bis(4-fluorophenyl)-3-(4-methylphenyl)-3,4-dihydropyrazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18F2N2/c1-15-2-4-17(5-3-15)22-14-21(16-6-8-18(23)9-7-16)25-26(22)20-12-10-19(24)11-13-20/h2-13,22H,14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEYKWZQBOFEPAN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2CC(=NN2C3=CC=C(C=C3)F)C4=CC=C(C=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18F2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601165605 | |
Record name | 1,3-Bis(4-fluorophenyl)-4,5-dihydro-5-(4-methylphenyl)-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601165605 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
348.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
343374-71-0 | |
Record name | 1,3-Bis(4-fluorophenyl)-4,5-dihydro-5-(4-methylphenyl)-1H-pyrazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=343374-71-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,3-Bis(4-fluorophenyl)-4,5-dihydro-5-(4-methylphenyl)-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601165605 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.